![molecular formula C17H16N2O2S2 B6506803 3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea CAS No. 1421509-24-1](/img/structure/B6506803.png)
3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea
Overview
Description
The compound “3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea” is a complex organic molecule that contains several functional groups, including a hydroxy group, thiophene rings, a phenyl group, and a urea group. Thiophene is a five-membered heterocyclic compound with one sulfur atom . Compounds containing thiophene rings are known to exhibit a variety of properties and applications .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. The hydroxy group might be involved in reactions such as esterification or ether formation. The thiophene rings might undergo electrophilic aromatic substitution reactions. The urea group could participate in reactions with isocyanates .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar urea group and the hydroxy group might increase its solubility in polar solvents. The aromatic thiophene and phenyl rings might contribute to its UV-visible absorption spectrum .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, such as the compound , are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory Applications
The compound has shown potent anti-inflammatory activities both in vitro and in vivo . This makes it a promising candidate for the development of new anti-inflammatory drugs .
Antioxidant Applications
The compound also exhibited promising antioxidant vitalities against α, α-diphenyl-β-picrylhydrazyl scavenging activity and lipid peroxidation . This suggests potential applications in the treatment of diseases caused by oxidative stress .
Antifungal Applications
A series of 3- (thiophen-2-yl)-1,5-dihydro-2 H -pyrrol-2-one derivatives bearing a hydrazone group were designed, synthesized and evaluated for their antifungal activity . This indicates potential applications in the development of new antifungal drugs .
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests potential applications in the protection of metals and other materials from corrosion .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This indicates potential applications in the development of new electronic devices .
Mechanism of Action
Target of Action
Thiophene-based compounds have been reported to exhibit a variety of biological effects . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It’s known that thiophene derivatives can interact with various targets and cause changes in cellular processes . For example, some thiophene derivatives have shown anti-inflammatory and antioxidant activities .
Biochemical Pathways
Thiophene derivatives are known to interact with various biochemical pathways, influencing processes such as inflammation and oxidation .
Pharmacokinetics
It’s known that the metabolism of thiophene derivatives is somewhat similar to methamphetamine, involving processes such as hydroxylation, demethylation, and deamination .
Result of Action
Some thiophene derivatives have shown to exhibit anti-inflammatory and antioxidant activities .
Future Directions
Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, investigating its reactivity, and exploring its potential applications. For example, given the known biological activities of thiophene-containing compounds, this compound could be studied for potential medicinal or pharmaceutical applications .
properties
IUPAC Name |
1-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-3-phenylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S2/c20-16(14-7-4-10-22-14)15-9-8-13(23-15)11-18-17(21)19-12-5-2-1-3-6-12/h1-10,16,20H,11H2,(H2,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDQKUUTERYHHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NCC2=CC=C(S2)C(C3=CC=CS3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((5-(Hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea | |
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